Tert-butyl 3-oxo-2-[2-oxo-2-(2-phenoxyethoxy)ethyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 3-oxo-2-[2-oxo-2-(2-phenoxyethoxy)ethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H26N2O6/c1-19(2,3)27-18(24)21-10-9-20-17(23)15(21)13-16(22)26-12-11-25-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,20,23)
• InChI Key: KIFHLIVYVDAGPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(=O)C1CC(=O)OCCOC2=CC=CC=C2
• Molecular Formula: C19H26N2O6
• Molecular Weight: 378.4 g/mol

Description

Tert-butyl 3-oxo-2-[2-oxo-2-(2-phenoxyethoxy)ethyl]piperazine-1-carboxylate is a chemical compound that has been widely studied for its potential use in scientific research. This compound is known for its unique structure, which makes it a valuable tool for investigating various biochemical and physiological processes.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : A range of synthesis methods has been developed to produce derivatives of tert-butyl piperazine-1-carboxylate, showcasing its versatility as an intermediate for further chemical modifications. For instance, the synthesis and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate were elucidated, demonstrating the compound's crystallization and bond lengths typical for piperazine-carboxylates (Mamat, Flemming, & Köckerling, 2012).

• Crystal Structure Insights : The crystal and molecular structure investigations offer insights into the spatial arrangement and interaction patterns of tert-butyl piperazine-1-carboxylate derivatives. These studies are fundamental for understanding the compound's physical and chemical properties, which can be tailored for specific applications (Gumireddy et al., 2021).

Biological Evaluation

• Antibacterial and Antifungal Activities : Research has also delved into the biological evaluation of tert-butyl piperazine-1-carboxylate derivatives, assessing their potential as antimicrobial agents. For example, derivatives synthesized for this purpose displayed moderate activity against various microorganisms, underlining the compound's relevance in developing new antimicrobial agents (Kulkarni et al., 2016).

Chemical Properties and Reactions

• Chemical Modification and Reactivity : The compound serves as a foundational structure for further chemical modifications, enabling the synthesis of a broad array of derivatives with varied properties and applications. This adaptability underscores its significance in synthetic organic chemistry and the development of novel materials and pharmaceuticals (Yang et al., 2021).

Application in Material Science

• Stabilization of Diesel Fuel : Interestingly, derivatives of tert-butyl piperazine-1-carboxylate have been explored for their utility in enhancing the stability of diesel fuel. This application demonstrates the compound's potential in improving the longevity and performance of diesel fuels, making it a valuable asset in the energy sector (Koshelev et al., 1996).